Cas no 1021254-14-7 (1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine)

• Product Name: 1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• CAS No: 1021254-14-7
• MF: C₁₉H₁₇F₃N₆O
• MW: 402.373093366623
• CID: 6225754
• PubChem ID: 30858004
• Update Time: 2025-05-20

1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• AKOS024502792
• (3,4-difluorophenyl)-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• (3,4-difluorophenyl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone
• F5250-0567
• 1021254-14-7

• Inchi： 1S/C19H17F3N6O/c20-14-2-1-3-15(11-14)28-18(23-24-25-28)12-26-6-8-27(9-7-26)19(29)13-4-5-16(21)17(22)10-13/h1-5,10-11H,6-9,12H2
• InChI Key： XVNWGSJEPBGWET-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCN(CC2=NN=NN2C2C=CC=C(C=2)F)CC1)=O)F

Computed Properties

• Exact Mass: 402.14159367g/mol
• Monoisotopic Mass: 402.14159367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine

Recent Advances in the Study of 1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS: 1021254-14-7)

The compound 1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS: 1021254-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorobenzoyl group and a tetrazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of 1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine. The researchers employed a multi-step process involving the coupling of 3,4-difluorobenzoyl chloride with a piperazine derivative, followed by the introduction of the tetrazole ring. This method not only enhanced the scalability of the synthesis but also reduced the formation of by-products, making it more suitable for industrial applications.

Pharmacological studies have revealed that this compound exhibits potent activity as a modulator of specific biological targets. For instance, a recent in vitro study demonstrated its high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in various neurological disorders. The compound's ability to cross the blood-brain barrier further underscores its potential as a therapeutic agent for conditions such as anxiety and depression. Additionally, preliminary in vivo studies in rodent models have shown promising results, with significant reductions in anxiety-like behaviors observed at non-toxic doses.

Another noteworthy aspect of this research is the exploration of the compound's mechanism of action. Advanced computational modeling and molecular dynamics simulations have been employed to elucidate its binding interactions with target proteins. These studies have identified key residues in the binding pocket that contribute to the compound's high selectivity and efficacy. Such findings are instrumental in the design of next-generation derivatives with improved pharmacological profiles.

Despite these advancements, challenges remain in the development of 1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine as a viable drug candidate. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. However, the progress made thus far highlights the compound's potential and paves the way for further investigation.

In conclusion, the recent research on 1-(3,4-difluorobenzoyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS: 1021254-14-7) has provided valuable insights into its synthesis, pharmacological properties, and mechanisms of action. These findings underscore its potential as a therapeutic agent and lay the foundation for future drug development efforts. Continued research in this area is expected to yield further breakthroughs, ultimately contributing to the advancement of chemical biology and pharmaceutical science.